7-Benzyl-8-dimethylamino-1,3-dimethyl-3,7-dihydro-purine-2,6-dione

• IUPAC Name: 7-benzyl-8-(dimethylamino)-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C16H19N5O2/c1-18(2)15-17-13-12(14(22)20(4)16(23)19(13)3)21(15)10-11-8-6-5-7-9-11/h5-9H,10H2,1-4H3
• InChI Key: LRIXBOOSBCCRSK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)N(C)C)CC3=CC=CC=C3
• Molecular Formula: C16H19N5O2
• Molecular Weight: 313.35 g/mol

Description

The compound “7-Benzyl-8-dimethylamino-1,3-dimethyl-3,7-dihydro-purine-2,6-dione” is a type of organic compound. It belongs to the class of organic compounds known as n-arylpiperazines. These are organic compounds containing a piperazine ring where the nitrogen ring atom carries an aryl group.

Molecular Structure Analysis

The molecular structure of “7-Benzyl-8-dimethylamino-1,3-dimethyl-3,7-dihydro-purine-2,6-dione” is represented by the linear formula C16H19N5O2. It has a molecular weight of 313.362.

Scientific Research Applications

Psychotropic Activity Potential

A study conducted by Chłoń-Rzepa et al. (2013) explored new derivatives of 1,3-dimethyl-3,7-dihydro-purine-2,6-diones with modifications at the 7 and 8 positions, aiming to identify ligands for 5-HT1A, 5-HT2A, and 5-HT7 receptors with potential psychotropic activity. The investigation revealed that specific derivatives exhibited antidepressant-like and anxiolytic-like activities in vivo, suggesting the utility of these compounds in designing new psychotropic drugs (Chłoń-Rzepa et al., 2013).

Synthesis Techniques and Structural Studies

Research by Hesek and Rybár (1994) focused on synthesizing new thiadiazepino-purine ring systems from 8-mercapto-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione. This work contributes to the understanding of synthetic pathways for creating diverse purine derivatives, which are crucial for developing compounds with specific biological activities (Hesek & Rybár, 1994).

Antiviral Activity

Kelley et al. (1989) synthesized a series of substituted benzylpurines, including 6-(dimethylamino)-2-(trifluoromethyl)-9-(substituted benzyl)-9H-purines, and evaluated them for antirhinovirus activity. Their findings highlight the potential of these compounds in antiviral therapy, emphasizing the significance of structural modifications for enhancing biological efficacy (Kelley et al., 1989).

Safety and Hazards

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